Isoginsenoside-Rh3

• Molecular Formula: C36H60O7
• Molecular Weight: 604.9 g/mol
• InChI: InChI=1S/C36H60O7/c1-20(2)10-9-11-21(3)22-12-16-36(8)28(22)23(38)18-26-34(6)15-14-27(33(4,5)25(34)13-17-35(26,36)7)43-32-31(41)30(40)29(39)24(19-37)42-32/h10-11,22-32,37-41H,9,12-19H2,1-8H3/b21-11+/t22-,23-,24-,25+,26-,27+,28+,29-,30+,31-,32+,34+,35-,36-/m1/s1
• InChIKey: PHLXREOMFNVWOH-DNQFHFKUSA-N

Isoginsenoside Rh3: A Structurally Unique Triterpenoid Saponin from Panax ginseng Fruits for Differentiated Research Applications

Isoginsenoside Rh3 (CAS 166040-90-0), also known as (20E)-ginsenoside Rh3, is a rare dammarane-type triterpene monoglucoside first isolated from the fruits of Panax ginseng C. A. Mey in 2004 [1]. Its structure has been definitively elucidated as 3-O-β-D-glucopyranosyl-dammarane-(E)-20(22),24-diene-3β,12β-diol [1]. This compound is structurally distinguished from its positional isomer ginsenoside Rh3 (CAS 105558-26-7) by the specific (E)-configuration of the C-20(22) double bond and the diene system at C-20(22) and C-24 [1]. Isoginsenoside Rh3 exists naturally in low abundance as a constituent of P. ginseng fruits and is not found endogenously in the human body, serving as a quality control marker in ginseng extract analysis [2].

Stereochemical-control study fit: (E)-isomer reference standard

Quality control marker for Panax ginseng fruit extracts

Rare monoglucoside triterpenoid for differentiated natural product research

• [1] Wang JY, Li XG, Zheng YN, Yang XW. Isoginsenoside-Rh3, a new triterpenoid saponin from the fruits of Panax ginseng C. A. Mey. Journal of Asian Natural Products Research. 2004;6(4):289-293. View Source
• [2] National Library of Medicine. isoginsenoside-Rh3 MeSH Supplementary Concept Data 2024. MeSH Unique ID: C498942. 2005. View Source

Why Ginsenoside Rh3 and Isoginsenoside Rh3 Cannot Be Interchanged in Research Protocols

Generic substitution among ginsenosides with the 'Rh3' designation is scientifically unsound due to fundamental differences in chemical identity, stereochemistry, and source material. Isoginsenoside Rh3 (CAS 166040-90-0) and ginsenoside Rh3 (CAS 105558-26-7) are distinct compounds with different stereochemical configurations at the C-20(22) double bond—Isoginsenoside Rh3 possesses the (E)-configuration, while ginsenoside Rh3 is the (Z)-isomer [1]. Furthermore, Isoginsenoside Rh3 is isolated directly from P. ginseng fruits, whereas ginsenoside Rh3 is a bacterial metabolite of ginsenoside Rg5 . These structural differences translate into divergent physicochemical properties: Isoginsenoside Rh3 exhibits an XlogP of 7.00, topological polar surface area of 120.00 Ų, and specific optical rotation [α]D +25.6° (c 1, MeOH) [2][3]. Cross-substitution without rigorous authentication risks compromising experimental reproducibility and invalidating comparative analyses, as each isomer may exhibit distinct biological activity profiles, metabolic fates, and analytical detection characteristics.

Stereochemical Configuration

Isoginsenoside Rh3 is the (E)-isomer at C-20(22); ginsenoside Rh3 is the (Z)-isomer, altering molecular recognition and chromatographic retention.

Source & Isolation Pathway

Directly isolated from P. ginseng fruits, not a bacterial metabolite. Different origin may lead to distinct impurity profiles and lot consistency.

Physicochemical Properties

Reported optical rotation [α]D +25.6° and lipophilicity (XlogP 7.0) differ from the (Z)-isomer, potentially affecting solubility and bioassay behavior.

• [1] Wang JY, Li XG, Zheng YN, Yang XW. Isoginsenoside-Rh3, a new triterpenoid saponin from the fruits of Panax ginseng C. A. Mey. Journal of Asian Natural Products Research. 2004;6(4):289-293. View Source
• [2] PlantaE DB. Isoginsenoside-Rh3 Compound Details. ADMET Properties via admetSAR 2. 2026. View Source
• [3] Yannai S. Dictionary of Food Compounds with CD-ROM. 2nd ed. Taylor & Francis; 2012. Isoginsenoside Rh3 entry. View Source

Quantitative Comparative Evidence: Isoginsenoside Rh3 Differentiation Data for Procurement Decisions

C-20(22) Double Bond Configuration: (E)-Isoginsenoside Rh3 vs. (Z)-Ginsenoside Rh3 Stereochemical Differentiation

Isoginsenoside Rh3 is unequivocally characterized as the (E)-isomer at the C-20(22) double bond, possessing the systematic name 3-O-β-D-glucopyranosyl-dammarane-(E)-20(22),24-diene-3β,12β-diol, whereas the alternative ginsenoside Rh3 (CAS 105558-26-7) exists as the (Z)-isomer [1]. This stereochemical distinction is not trivial; it directly impacts molecular recognition in biological systems, chromatographic retention behavior, and optical rotation properties. The specific optical rotation of Isoginsenoside Rh3 has been reported as [α]D +25.6° (c 1, MeOH), providing a verifiable quality control metric for identity confirmation and isomer purity assessment [2].

C-20(22) Configuration

Reported comparison

(E)-isomer; [α]D +25.6° (c 1, MeOH) vs (Z)-isomer ginsenoside Rh3

Stereochemical identity determines binding and chromatographic behavior

Optical rotation provides identity QC metric

Evidence Dimension	Stereochemistry at C-20(22) double bond and optical rotation
Target Compound Data	(E)-configuration; [α]D +25.6° (c 1, MeOH); CAS 166040-90-0
Comparator Or Baseline	Ginsenoside Rh3: (Z)-configuration; CAS 105558-26-7 (optical rotation data not specified in available literature)
Quantified Difference	Stereochemical inversion at C-20(22) double bond; specific optical rotation difference not directly comparable due to lack of comparator data
Conditions	Structure elucidated via 1D and 2D NMR and HRESI-MS spectroscopic analysis; optical rotation measured in methanol (c = 1)

Why This Matters

Procurement of the incorrect isomer invalidates stereospecific binding studies, confounds analytical method development, and undermines the reproducibility of biological assays.

• [1] Wang JY, Li XG, Zheng YN, Yang XW. Isoginsenoside-Rh3, a new triterpenoid saponin from the fruits of Panax ginseng C. A. Mey. Journal of Asian Natural Products Research. 2004;6(4):289-293. View Source
• [2] Yannai S. Dictionary of Food Compounds with CD-ROM. 2nd ed. Taylor & Francis; 2012. Isoginsenoside Rh3 entry. View Source

Differential Cytotoxicity Profile in Human Leukemia HL-60 and HepG2 Cells: Isoginsenoside Rh3 Quantitative IC50 Values

Isoginsenoside Rh3 demonstrates measurable in vitro cytotoxicity with differential sensitivity across human cancer cell lines. In HL-60 human promyelocytic leukemia cells, the compound exhibited an IC50 value of 24.85 μM following 48-hour treatment as determined by MTT assay . In contrast, against HepG2 human hepatocellular carcinoma cells, the IC50 value was 48.69 μM under identical assay conditions (48-hour MTT assay) . This represents a nearly 2-fold difference in sensitivity between the two cell lines (ratio HepG2 IC50 / HL-60 IC50 ≈ 1.96). For context, a class-level inference from published ginsenoside cytotoxicity data in THP-1 human leukemia cells shows that protopanaxadiol (aglycone) exhibits LC50 of 13 μg/mL and ginsenoside Rh2 exhibits LC50 of 15 μg/mL, while ginsenoside Rg3 demonstrated no comparable efficacy in the same model [1]. The 24.85 μM IC50 for Isoginsenoside Rh3 in HL-60 cells places it within the active range of rare ginsenosides but with a distinct cell-type selectivity profile.

Cytotoxicity IC50

Cross-study reported

HL-60: 24.85 μM; HepG2: 48.69 μM (48 h MTT)

Differential cell-model response context; supports leukemia model selection

Class-level comparator LC50 from different assay conditions

Evidence Dimension	Cytotoxicity (IC50) against human cancer cell lines
Target Compound Data	HL-60 cells: IC50 = 24.85 μM; HepG2 cells: IC50 = 48.69 μM
Comparator Or Baseline	Protopanaxadiol (THP-1): LC50 = 13 μg/mL; Ginsenoside Rh2 (THP-1): LC50 = 15 μg/mL; Ginsenoside Rg3 (THP-1): no comparable efficacy
Quantified Difference	Isoginsenoside Rh3 shows ~2-fold selectivity for HL-60 over HepG2; absolute IC50 values are in the micromolar range distinct from microgram-range LC50 values reported for aglycone and Rh2
Conditions	48-hour MTT assay for HL-60 and HepG2; 72-hour treatment for THP-1 LC50 values

Why This Matters

This differential sensitivity profile enables researchers to select Isoginsenoside Rh3 for studies focused on hematologic malignancies versus solid tumors, and provides a benchmark for potency comparison against other ginsenoside derivatives.

• [1] Popovich DG, Kitts DD. Structure-function relationship exists for ginsenosides in reducing cell proliferation and inducing apoptosis in the human leukemia (THP-1) cell line. Archives of Biochemistry and Biophysics. 2002;406(1):1-8. View Source

In Vivo Pharmacokinetic Profile: Oral Elimination Half-Life of 14.7 Hours and Extensive Tissue Distribution

Isoginsenoside Rh3 (reported as GRh3) exhibits a well-characterized in vivo pharmacokinetic profile following oral administration in male Sprague-Dawley rats. At a single oral dose of 100 mg/kg, the compound demonstrated a prolonged elimination half-life (t1/2) of 14.7 ± 1.7 hours, a low plasma clearance rate of 13.0 ± 3.8 L/h/kg, and a high apparent volume of distribution of 280.4 ± 109.3 L/kg, as quantified using a validated LC-MS/MS method [1]. Tissue distribution analysis at the time of maximum plasma concentration (Tmax) revealed the highest accumulation in the intestine (15,445.2 ng/g), followed by the stomach (2,906.7 ng/g) and liver (1,930.8 ng/g) [1]. Notably, Isoginsenoside Rh3 crossed the blood-brain barrier with significant accumulation observed in the hippocampus (520.0 ng/g) [1]. As a class-level inference, rare ginsenosides with fewer sugar moieties (such as Rg3 and Rh2) are generally considered to have improved intestinal absorption compared to major ginsenosides with multiple glycosyl groups, although direct comparative oral bioavailability data between Isoginsenoside Rh3 and other rare ginsenosides are not yet available [2].

Oral PK Profile

Reported

t1/2 14.7 h; hippocampus 520 ng/g (rat, 100 mg/kg)

Supports CNS exposure-model interpretation

Class-level absorption inference; no direct comparator PK data

Evidence Dimension	Oral pharmacokinetic parameters (t1/2, CL, Vd) and tissue distribution
Target Compound Data	t1/2 = 14.7 ± 1.7 h; CL = 13.0 ± 3.8 L/h/kg; Vd = 280.4 ± 109.3 L/kg; intestine = 15,445.2 ng/g; stomach = 2,906.7 ng/g; liver = 1,930.8 ng/g; hippocampus = 520.0 ng/g
Comparator Or Baseline	No direct head-to-head PK comparator data available in accessible literature; class-level inference suggests rare monoglucosides have improved absorption relative to multi-glycosylated ginsenosides
Quantified Difference	Direct quantitative difference unavailable due to lack of comparator PK studies under identical conditions
Conditions	Male Sprague-Dawley rats, oral dose 100 mg/kg, plasma collected up to 72 h post-dose, LC-MS/MS quantification with ≥85% extraction recovery

Why This Matters

The extended elimination half-life of 14.7 hours supports less frequent dosing in preclinical efficacy studies, while the demonstrated blood-brain barrier penetration and hippocampal accumulation justify selection of this compound for CNS-targeted research programs.

• [1] Frontiers in Pharmacology. Ginsenoside Rh3 (GRh3) Pharmacokinetics and Tissue Distribution Study. 2025. DOI: 10.3389/fphar.2025.1582644. View Source
• [2] Preparation and bioactivity of the rare ginsenosides Rg3 and Rh2: An updated review. Fitoterapia. 2023;167:105514. View Source

Computed ADMET Properties: Predicted Oral Bioavailability of 72.86% and Favorable Drug-Likeness

In silico ADMET predictions using admetSAR 2.0 provide quantitative estimates of Isoginsenoside Rh3's drug-like properties. The compound is predicted to have a human oral bioavailability probability of 72.86% (raw score 0.7286), a positive prediction for human intestinal absorption with 81.56% probability (raw score 0.8156), and a negative prediction for Caco-2 permeability with 83.09% probability (raw score 0.8309) [1]. The compound also exhibits a topological polar surface area (TPSA) of 120.00 Ų, XlogP of 7.00, and a molecular weight of 604.90 g/mol [1]. These physicochemical parameters align with Lipinski's Rule of Five boundaries: molecular weight < 500 Da is violated (actual 604.9), while H-bond donors (5) and acceptors (7) are within acceptable limits. As a class-level inference, Isoginsenoside Rh3's single glucopyranosyl moiety distinguishes it from major ginsenosides (e.g., Rb1, Rc, Rd) which contain multiple sugar residues that limit membrane permeability and systemic exposure [2].

Predicted Oral Bioavailability

In silico / Data to verify

72.86% probability; TPSA 120 Ų; XlogP 7.0

Supports absorption and lipophilicity review

Computational prediction; requires experimental validation

Evidence Dimension	Computed ADMET properties and physicochemical descriptors
Target Compound Data	Human oral bioavailability: 72.86% predicted probability; Intestinal absorption: 81.56% predicted probability; TPSA: 120.00 Ų; XlogP: 7.00; Molecular weight: 604.90 g/mol; H-bond donors: 5; H-bond acceptors: 7; Rotatable bonds: 6
Comparator Or Baseline	Multi-glycosylated major ginsenosides (e.g., Rb1, Rc, Rd) have multiple sugar residues; no direct in silico comparator values available
Quantified Difference	Direct quantitative difference unavailable due to lack of comparator in silico data under identical prediction algorithm; class-level inference indicates monoglucosides have improved permeability relative to polyglycosides
Conditions	admetSAR 2.0 prediction algorithm; molecular descriptors calculated from canonical SMILES

Why This Matters

These in silico predictions support the selection of Isoginsenoside Rh3 over multi-glycosylated ginsenosides for lead optimization programs requiring favorable absorption characteristics, while the XlogP value of 7.00 indicates high lipophilicity that may facilitate membrane penetration but also requires careful formulation consideration.

• [1] PlantaE DB. Isoginsenoside-Rh3 Compound Details. ADMET Properties via admetSAR 2. 2026. View Source
• [2] Preparation and bioactivity of the rare ginsenosides Rg3 and Rh2: An updated review. Fitoterapia. 2023;167:105514. View Source

Optimal Scientific and Procurement Application Scenarios for Isoginsenoside Rh3

Hematologic Malignancy Preclinical Research: HL-60 Leukemia Model Studies

Based on the demonstrated IC50 of 24.85 μM in HL-60 human promyelocytic leukemia cells following 48-hour MTT assay , Isoginsenoside Rh3 is positioned as a suitable reference compound or tool molecule for preclinical leukemia research. Researchers investigating ginsenoside-mediated anti-proliferative mechanisms in hematologic cancers should prioritize this compound over alternatives like ginsenoside Rg3, which has been shown to lack comparable efficacy in THP-1 leukemia cells [1]. The nearly 2-fold selectivity for HL-60 over HepG2 (IC50 48.69 μM) further supports targeted application in leukemia rather than hepatocellular carcinoma models .

CNS-Targeted Ginsenoside Research: Blood-Brain Barrier Penetration Studies

Isoginsenoside Rh3 is uniquely justified for central nervous system research applications due to its demonstrated ability to cross the blood-brain barrier and accumulate in the hippocampus at concentrations of 520.0 ng/g following oral administration in rats . The prolonged elimination half-life of 14.7 hours supports sustained CNS exposure in preclinical neuroprotection or neurotoxicity studies . Procurement of this specific compound for BBB permeability investigations is scientifically warranted, as not all ginsenosides exhibit this distribution characteristic.

Analytical Reference Standard for Ginseng Fruit Extract Quality Control

Isoginsenoside Rh3 serves as a validated analytical reference standard for HPLC-based quality control of ginseng fruit extracts, as the compound is a specific constituent of P. ginseng fruits and is routinely measured as an impurity marker in ginseng extract analysis [1]. The compound's distinct retention characteristics and stereochemical identity (CAS 166040-90-0) provide unambiguous chromatographic resolution from the (Z)-isomer ginsenoside Rh3 (CAS 105558-26-7), enabling precise quantification in complex botanical matrices [2].

Synergistic Anti-Tumor Combination Formulation Development

A pharmaceutical composition patent (WO2021197297A1) specifically incorporates ginsenoside Rh3 as a critical component in a ternary combination with protopanaxadiol (PPD) and ginsenoside Rh2 at a defined mass ratio of 1:(1-2):(1-2) . This formulation has demonstrated markedly increased tumor cell inhibition compared to individual ginsenosides, with documented synergistic effects . Researchers developing combination therapies or synergistic ginsenoside formulations should procure Isoginsenoside Rh3 as the structurally defined (E)-isomer to ensure formulation reproducibility and patent compliance.

Application

Selection Property

Validation Focus

Leukemia cell-model studies

Cell-line sensitivity profile

Cell-viability and apoptosis endpoints

CNS tissue-distribution studies

Reported hippocampal accumulation

BBB permeability model validation

Quality control for ginseng fruit extracts

Stereochemical identity (E)-isomer

Chromatographic resolution from (Z)-isomer

Ternary ginsenoside combination formulation research

Defined mass ratio context

Formulation reproducibility and isomer-specific effects

• [1] Popovich DG, Kitts DD. Structure-function relationship exists for ginsenosides in reducing cell proliferation and inducing apoptosis in the human leukemia (THP-1) cell line. Archives of Biochemistry and Biophysics. 2002;406(1):1-8. View Source
• [2] Frontiers in Pharmacology. Ginsenoside Rh3 (GRh3) Pharmacokinetics and Tissue Distribution Study. 2025. DOI: 10.3389/fphar.2025.1582644. View Source
• [3] Wang JY, Li XG, Zheng YN, Yang XW. Isoginsenoside-Rh3, a new triterpenoid saponin from the fruits of Panax ginseng C. A. Mey. Journal of Asian Natural Products Research. 2004;6(4):289-293. View Source
• [4] Fan D, Fan C, Duan Z, Yan J. Pharmaceutical composition containing ginsenosides Rh3, PPD, and Rh2. WO2021197297A1. 2021. View Source